Cas no 136379-74-3 ((1aR,4S,4aS,7R,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene)
136379-74-3 structure
Product Name:(1aR,4S,4aS,7R,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene
CAS No:136379-74-3
MF:C15H24O
MW:220.350464820862
CID:1240568
PubChem ID:178319
Update Time:2025-04-20
(1aR,4S,4aS,7R,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene Chemical and Physical Properties
Names and Identifiers
-
- (1aR,4S,4aS,7R,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene
- (1aS,4S,4aR,7S,7aR,7bS)-1,1,4,7-tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene
- 1,1,4,7-Tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene
- 136379-74-3
- DTXSID00929368
- 4,7-Epoxy-1H-cycloprop(e)azulene, decahydro-1,1,4,7-tetramethyl-, (1aalpha,4alpha,4abeta,7alpha,7abeta,7balpha)-
-
- Inchi: 1S/C15H24O/c1-13(2)9-5-7-14(3)10-6-8-15(4,16-14)12(10)11(9)13/h9-12H,5-8H2,1-4H3/t9-,10+,11-,12-,14+,15?/m1/s1
- InChI Key: XMYINGMBVGGPBQ-BMYRBOCRSA-N
- SMILES: O1[C@@]2(C)CC[C@H]3C(C)(C)[C@H]3[C@@H]3C1(C)CC[C@@H]32
Computed Properties
- Exact Mass: 220.18282
- Monoisotopic Mass: 220.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.025
- Boiling Point: 264.4°C at 760 mmHg
- Flash Point: 96.6°C
- Refractive Index: 1.517
- PSA: 9.23
(1aR,4S,4aS,7R,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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